Recent advances of carbonyl olefination via McMurry coupling reaction
RSC Advances Pub Date: 2022-05-26 DOI: 10.1039/D2RA00724J
Abstract
McMurry coupling reaction utilizes the low-valent titanium reagents and carbonyl compounds to produce olefins. The wide synthetic application of McMurry reagents in intermolecular and intramolecular coupling reactions, tandem coupling reactions, and keto ester coupling reactions of carbonyl compounds for the last five years have been reviewed. The resulting coupling reaction produces natural and non-natural products, including strained olefins and unusual molecules as a candidate for nanomaterials, pharmaceuticals, electronic materials, and so forth. The advantages, scope, and limitations along with the improvement of the McMurry coupling reaction, including the addition of high functional group compatibility, McMurry reagents substitution, and several other treatments, have also been discussed.
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